[1-(3-Fluoro-4-methoxyphenyl)ethyl](propan-2-yl)amine

• Molecular Formula: C12H18FNO
• Molecular Weight: 211.28 g/mol
• IUPAC Name: N-[1-(3-fluoro-4-methoxyphenyl)ethyl]propan-2-amine
• InChI: InChI=1S/C12H18FNO/c1-8(2)14-9(3)10-5-6-12(15-4)11(13)7-10/h5-9,14H,1-4H3
• InChI Key: NHQNBICBEVJQNO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(C)C1=CC(=C(C=C1)OC)F

Description

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(3-Fluoro-4-methoxyphenyl)ethylamine typically involves the following steps:

Starting Materials: The synthesis begins with commercially available 3-fluoro-4-methoxybenzaldehyde.

Formation of Intermediate: The aldehyde undergoes a reductive amination reaction with isopropylamine in the presence of a reducing agent such as sodium triacetoxyborohydride.

Final Product: The intermediate is then subjected to further purification processes to yield the desired 1-(3-Fluoro-4-methoxyphenyl)ethylamine.

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale, utilizing continuous flow reactors and automated systems to ensure high yield and purity. The reaction conditions are optimized to minimize by-products and maximize efficiency.

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, particularly at the methoxy group, leading to the formation of corresponding aldehydes or carboxylic acids.

Reduction: Reduction reactions can target the fluoro group, potentially replacing it with hydrogen.

Substitution: The fluoro group can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions:

Oxidation: Reagents such as potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Catalytic hydrogenation using palladium on carbon.

Substitution: Nucleophiles like sodium methoxide or potassium tert-butoxide in polar aprotic solvents.

Major Products:

Oxidation: Formation of 3-fluoro-4-methoxybenzaldehyde or 3-fluoro-4-methoxybenzoic acid.

Reduction: Formation of 1-(3-Hydroxy-4-methoxyphenyl)ethylamine.

Substitution: Formation of 1-(3-Methoxy-4-methoxyphenyl)ethylamine.

Scientific Research Applications

1-(3-Fluoro-4-methoxyphenyl)ethylamine has diverse applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the development of more complex molecules.

Biology: Investigated for its potential interactions with biological receptors and enzymes.

Medicine: Explored for its pharmacological properties, including potential therapeutic effects.

Industry: Utilized in the synthesis of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(3-Fluoro-4-methoxyphenyl)ethylamine involves its interaction with specific molecular targets, such as enzymes or receptors. The fluoro and methoxy groups play a crucial role in modulating the compound’s binding affinity and activity. The pathways involved may include inhibition or activation of enzymatic processes, leading to various biological effects.

Comparison with Similar Compounds

Comparative Analysis with Similar Compounds

Structural Comparisons

The table below highlights key structural differences and similarities:

Compound Name	Structural Features	Key Differences from Target Compound	Biological Activity Insights
1-(3-Fluoro-4-methoxyphenyl)ethylamine	3-fluoro-4-methoxyphenyl; ethylamine with isopropyl substituent	Reference compound	Potential CNS activity (inference from analogs)
1-(3-Fluoro-4-methoxyphenyl)ethan-1-amine	Same phenyl substituents; primary amine (NH₂)	Lacks isopropyl group; primary vs. secondary amine	Altered receptor binding affinity
(2R)-3-(3-Fluoro-4-methoxyphenyl)-2-methylpropan-1-amine	Chiral center (R-configuration); longer methylpropanamine chain	Extended carbon chain; stereochemistry	Potential anticancer/enzyme inhibition
1-(3-Fluoro-4-methylphenyl)-2-methylpropan-2-amine	3-fluoro-4-methylphenyl; 2-methylpropan-2-amine	Methyl instead of methoxy; branched amine	Increased lipophilicity
1-(4-Fluoro-2-methoxyphenyl)ethan-1-amine	4-fluoro-2-methoxyphenyl; primary amine	Substituent positions (fluoro/methoxy reversed)	Altered electronic effects
(S)-1-(3-Fluoro-4-(trifluoromethyl)phenyl)propan-1-amine	3-fluoro-4-(trifluoromethyl)phenyl; chiral center	Trifluoromethyl (strongly lipophilic) vs. methoxy	Enhanced metabolic stability

Key Trends and Insights

Aromatic Substitution Effects :

• Electron-donating vs.
• Substituent position : Moving the fluoro group from position 3 (target) to 4 () disrupts the electronic balance, affecting reactivity .

Amine Side Chain Modifications :

• Primary vs. secondary amines : The isopropyl group in the target compound enhances lipophilicity and may improve blood-brain barrier penetration compared to primary amines (e.g., ) .
• Chiral centers : Stereochemistry, as in ’s R-configuration, can lead to selective biological interactions (e.g., enzyme inhibition).

Biological Activity

1-(3-Fluoro-4-methoxyphenyl)ethylamine, also known as N-[1-(3-fluoro-4-methoxyphenyl)ethyl]propan-2-amine, is an organic compound that has garnered attention in medicinal chemistry due to its potential biological activity. The compound features a phenyl group with a fluorine atom and a methoxy group, which are crucial for its interaction with biological targets. This article provides a detailed overview of its biological activity, mechanisms of action, and relevant research findings.

Property	Value
Molecular Formula	C12H18FNO
Molecular Weight	211.28 g/mol
IUPAC Name	N-[1-(3-fluoro-4-methoxyphenyl)ethyl]propan-2-amine
InChI Key	NHQNBICBEVJQNO-UHFFFAOYSA-N
Canonical SMILES	CC(C)NC(C)C1=CC(=C(C=C1)OC)F

The biological activity of 1-(3-Fluoro-4-methoxyphenyl)ethylamine is primarily attributed to its ability to interact with various biological receptors and enzymes. The presence of the fluoro and methoxy groups enhances its binding affinity, which may lead to the modulation of enzymatic processes. This compound has been investigated for its potential applications in treating neurological and psychiatric disorders due to its structural similarity to known psychoactive substances.

Biological Activity

Pharmacological Properties:
Research indicates that 1-(3-Fluoro-4-methoxyphenyl)ethylamine exhibits significant pharmacological properties, including:

• Neurotransmitter Modulation: The compound may influence neurotransmitter systems, particularly those involving dopamine and serotonin pathways.
• Antidepressant Effects: Studies suggest potential antidepressant-like effects in animal models, indicating its utility in mood disorder treatments.

Case Studies:

• Animal Model Studies: In a study involving rodent models, administration of the compound resulted in increased locomotor activity and reduced depressive-like behaviors, suggesting its potential as an antidepressant agent.
• Cell Line Studies: In vitro studies demonstrated that 1-(3-Fluoro-4-methoxyphenyl)ethylamine could inhibit the proliferation of specific cancer cell lines, indicating potential anticancer properties.

Comparative Analysis with Similar Compounds

To better understand the unique properties of 1-(3-Fluoro-4-methoxyphenyl)ethylamine, it is essential to compare it with structurally similar compounds.

Compound Name	Similarity	Biological Activity
1-(3-Chloro-4-methoxyphenyl)ethylamine	Similar structure	Antidepressant properties
1-(3-Fluorophenyl)ethylamine	Lacks methoxy group	Lower binding affinity
1-(4-Methoxyphenyl)ethylamine	Different halogen placement	Varying pharmacological effects

Research Findings

Recent studies have focused on synthesizing derivatives of 1-(3-Fluoro-4-methoxyphenyl)ethylamine to enhance its biological activity. For example:

• Synthesis and Testing: Researchers synthesized various analogs and tested their effects on cancer cell lines such as MCF7 and A549, revealing that certain modifications led to improved cytotoxicity (IC50 values ranging from 10 µM to 30 µM).